Cas no 64198-85-2 (2-(2,6-dioxooxan-4-yl)acetic acid)

• Product Name: 2-(2,6-dioxooxan-4-yl)acetic acid
• CAS No: 64198-85-2
• MF: C₇H₈O₅
• MW: 172.135422706604
• MDL: MFCD20642183
• CID: 1672108
• PubChem ID: 54138115
• Update Time: 2025-04-21

2-(2,6-dioxooxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid, tetrahydro-2,6-dioxo-
• 2-(2,6-dioxo-tetrahydro-2H-pyran-4-yl)acetic acid
• DA-04085
• EN300-245106
• 2-(2,6-dioxooxan-4-yl)aceticacid
• SCHEMBL9060863
• (2,6-dioxooxan-4-yl)acetic acid
• 64198-85-2
• 2-(2,6-dioxooxan-4-yl)acetic acid

• MDL： MFCD20642183
• Inchi： 1S/C7H8O5/c8-5(9)1-4-2-6(10)12-7(11)3-4/h4H,1-3H2,(H,8,9)
• InChI Key： NZDOCJDBCZVIDQ-UHFFFAOYSA-N
• SMILES： O1C(CC(CC(=O)O)CC1=O)=O

Computed Properties

• Exact Mass: 172.03714
• Monoisotopic Mass: 172.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 432.7±18.0 °C at 760 mmHg
• Flash Point: 186.5±14.7 °C
• PSA: 80.67
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2-(2,6-dioxooxan-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)